Cas no 1806852-93-6 (3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide)

• Product Name: 3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide
• CAS No: 1806852-93-6
• MF: C₈H₆BrF₄NO
• MW: 288.036955356598
• CID: 4982335
• Update Time: 2025-10-07

3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6BrF4NO/c9-3-4-1-5(10)2-6(14)7(4)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： USGYPJCLUQFTQO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1OC(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2

Additional information on 3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide

Recent Advances in the Application of 3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide (CAS: 1806852-93-6) in Chemical Biology and Pharmaceutical Research

The compound 3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide (CAS: 1806852-93-6) has recently emerged as a key intermediate in medicinal chemistry and drug discovery. This halogenated benzyl derivative has shown significant potential in the synthesis of novel bioactive molecules, particularly in the development of CNS-targeting pharmaceuticals. Recent studies have highlighted its unique structural features - the trifluoromethoxy group's metabolic stability combined with the reactive benzyl bromide moiety - which make it particularly valuable for structure-activity relationship (SAR) studies and targeted drug design.

In 2023, researchers at several major pharmaceutical companies reported using this compound as a crucial building block for developing new generation kinase inhibitors. The electron-withdrawing properties of the trifluoromethoxy group were found to significantly influence the binding affinity of resulting compounds to ATP-binding pockets. Particularly noteworthy was its incorporation into selective JAK3 inhibitors showing improved pharmacokinetic profiles compared to previous generations of compounds. The compound's reactivity allows for efficient functionalization at the benzyl position while maintaining the important pharmacophore elements of the aromatic system.

Recent synthetic methodology developments (2022-2024) have established more efficient routes to produce 3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide with higher yields and purity. A 2023 publication in the Journal of Medicinal Chemistry described an optimized bromination protocol using N-bromosuccinimide in dichloromethane at -20°C, achieving >90% yield with minimal di-brominated byproducts. These advances in synthesis have made the compound more accessible for broader research applications while maintaining the stringent quality standards required for pharmaceutical development.

The compound's application in PET radiopharmaceutical development has been particularly groundbreaking. Research groups at Massachusetts General Hospital and UC San Francisco have independently developed carbon-11 and fluorine-18 labeled derivatives of this scaffold for neuroimaging applications. The trifluoromethoxy group's unique properties provide excellent blood-brain barrier penetration while maintaining sufficient metabolic stability for imaging purposes. Early clinical trials (Phase I) of these tracers for neurodegenerative disease imaging are expected to begin in late 2024.

Safety and handling considerations for 3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide have been extensively studied in recent industrial research. The compound's lachrymatory properties and moisture sensitivity require careful handling under inert atmosphere. However, comprehensive toxicological screening (2023) has shown favorable safety profiles for its derivatives, with most metabolic products showing low cytotoxicity. This makes the compound particularly attractive for further pharmaceutical development despite its reactive nature as an intermediate.

Looking forward, the unique combination of structural features in 3-Amino-5-fluoro-2-(trifluoromethoxy)benzyl bromide positions it as a versatile scaffold for multiple therapeutic areas. Ongoing research is exploring its potential in antiviral drug development, particularly against RNA viruses, where the fluorine and trifluoromethoxy substituents may enhance binding to viral polymerases. The compound's future applications appear promising as synthetic methodologies continue to improve and our understanding of its structure-activity relationships deepens.